Cas no 1443741-40-9 (N1-benzyl-2-p-tolylethane-1,2-diamine)

N1-benzyl-2-p-tolylethane-1,2-diamine structure
1443741-40-9 structure
Product Name:N1-benzyl-2-p-tolylethane-1,2-diamine
CAS No:1443741-40-9
MF:C16H20N2
MW:240.343403816223
CID:2117033
Update Time:2023-11-19

N1-benzyl-2-p-tolylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-benzyl-2-p-tolylethane-1,2-diamine
    • CID 101043249
    • 1,2-Ethanediamine, 1-(4-methylphenyl)-N2-(phenylmethyl)-
    • Inchi: 1S/C16H20N2/c1-13-7-9-15(10-8-13)16(17)12-18-11-14-5-3-2-4-6-14/h2-10,16,18H,11-12,17H2,1H3
    • InChI Key: SJQHIQMORXYVAA-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)CC(C1C=CC(C)=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Topological Polar Surface Area: 38

Experimental Properties

  • Density: 1.049±0.06 g/cm3(Predicted)
  • Boiling Point: 394.7±32.0 °C(Predicted)
  • pka: 9.77±0.10(Predicted)
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